Cas no 2171528-38-2 (5-(1,2,5-dithiazepan-5-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid)

• Product Name: 5-(1,2,5-dithiazepan-5-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
• CAS No: 2171528-38-2
• MF: C₂₄H₂₆N₂O₅S₂
• MW: 486.603643894196
• CID: 5993089
• PubChem ID: 165823714
• Update Time: 2025-05-19

5-(1,2,5-dithiazepan-5-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1,2,5-dithiazepan-5-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
• 2171528-38-2
• 5-(1,2,5-dithiazepan-5-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid
• EN300-1539062

• Inchi： 1S/C24H26N2O5S2/c27-22(28)10-9-21(23(29)26-11-13-32-33-14-12-26)25-24(30)31-15-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,20-21H,9-15H2,(H,25,30)(H,27,28)
• InChI Key： JSIQWFOAEKLDQZ-UHFFFAOYSA-N
• SMILES： S1CCN(CCS1)C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 486.12831428g/mol
• Monoisotopic Mass: 486.12831428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 147Ų

Additional information on 5-(1,2,5-dithiazepan-5-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid

Comprehensive Guide to 5-(1,2,5-dithiazepan-5-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid (CAS No. 2171528-38-2)

5-(1,2,5-dithiazepan-5-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid (CAS No. 2171528-38-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and peptide synthesis. This molecule features a unique 1,2,5-dithiazepane ring system, which is known for its potential in modulating biological activity. The presence of the Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group makes it particularly valuable in solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and biotechnology.

The compound's structure combines a dithiazepane moiety with a carboxylic acid functionality, offering versatility in chemical modifications. Researchers are increasingly exploring its applications in the development of novel therapeutics, particularly in targeting protein-protein interactions (PPIs) and enzyme inhibition. The Fmoc group ensures stability during synthesis, making it a preferred choice for peptide elongation and modification.

Recent trends in drug development highlight the growing demand for peptide-based therapeutics, which are known for their high specificity and reduced side effects. 5-(1,2,5-dithiazepan-5-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid aligns with this trend, as its structural features enable the creation of peptide mimics and constrained peptides. These mimics are crucial in designing drugs for challenging targets, such as those involved in cancer, neurodegenerative diseases, and infectious diseases.

From a synthetic chemistry perspective, the compound's CAS No. 2171528-38-2 serves as a key identifier for researchers sourcing high-purity materials. Its compatibility with automated peptide synthesizers and click chemistry approaches further enhances its utility in modern laboratories. The dithiazepane ring also offers opportunities for creating cyclic peptides, which are gaining traction due to their enhanced metabolic stability and bioavailability.

In the context of green chemistry, the efficient synthesis and purification of 5-(1,2,5-dithiazepan-5-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid are areas of active research. Scientists are exploring solvent-free and catalyst-free methods to minimize environmental impact while maintaining high yields. This aligns with the broader shift toward sustainable practices in pharmaceutical manufacturing.

The compound's potential extends beyond therapeutics. It is also being investigated for use in bioconjugation and proteomics, where its reactive groups enable the labeling and study of proteins. As proteomics continues to advance, tools like CAS No. 2171528-38-2 are becoming indispensable for understanding complex biological systems.

For researchers and suppliers, ensuring the quality and purity of 5-(1,2,5-dithiazepan-5-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid is paramount. Advanced analytical techniques, such as HPLC and mass spectrometry, are routinely employed to verify its specifications. This guarantees reliable performance in experimental settings and supports reproducibility in scientific studies.

In summary, 5-(1,2,5-dithiazepan-5-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid (CAS No. 2171528-38-2) represents a cutting-edge tool in chemical biology and drug discovery. Its unique structure, combined with its compatibility with modern synthetic techniques, positions it as a valuable asset for researchers tackling some of the most pressing challenges in medicine and biotechnology.